(Ethyne-1,2-diyl)bis(dipropylarsane)

• CAS No.: 13213-20-2
• Molecular Formula: C14H28As2
• Molecular Weight: 346.21 g/mol
• IUPAC Name: 2-dipropylarsanylethynyl(dipropyl)arsane
• InChI: InChI=1S/C14H28As2/c1-5-9-15(10-6-2)13-14-16(11-7-3)12-8-4/h5-12H2,1-4H3
• InChI Key: BHLXDYYEJBGJNG-UHFFFAOYSA-N
• Canonical SMILES: CCC[As](CCC)C#C[As](CCC)CCC

Description

(Ethyne-1,2-diyl)bis(dipropylarsane) is an organoarsenic compound characterized by a central ethyne (C≡C) bridge connecting two dipropylarsane groups. Its molecular structure imparts unique electronic and steric properties due to the arsenic atoms and the rigid alkyne backbone. Arsenic-containing compounds often exhibit distinct reactivity and toxicity profiles compared to non-arsenic analogs, necessitating careful handling and application-specific evaluations .

Comparison with Similar Compounds

Comparative Analysis Table

Compound	Bridge Type	Key Substituents	Synthesis Conditions	Applications	Toxicity/Handling
(Ethyne-1,2-diyl)bis(dipropylarsane)	C≡C	Dipropylarsane	Not specified	Hypothetical: Polymers, catalysis	High (arsenic content)
4,4′-(Ethyne-1,2-diyl)bis(isobenzofuran-1,3-dione)	C≡C	Isobenzofuran dione	120–150°C, dehydration agents	Polyimides, thermal materials	Low (non-arsenic)
Ethane-1,2-diylbis-pyridinium Pt complex	C–C	Pyridinium, PtCl₄	Crystallization from solution	Coordination chemistry, materials	Moderate (Pt handling)
Tripropylene glycol derivatives	C–O–C	Hydroxyl, ether groups	Standard glycol synthesis	Solvents, plasticizers	Low

Research Findings and Insights

• Thermal Stability : Ethyne-bridged compounds like 4,4′-(ethyne-1,2-diyl)bis(isobenzofuran-1,3-dione) exhibit superior thermal resilience in polymers compared to alkane-bridged analogs, likely due to the rigidity of the alkyne backbone .
• Electronic Properties : The presence of arsenic or platinum in bridged compounds introduces redox activity or luminescence, expanding their utility in electronic materials .
• Toxicity Considerations : Arsenic-containing compounds require stringent safety protocols, whereas oxygen-based analogs (e.g., tripropylene glycol) are preferable for consumer applications .